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Compound of Interest

Compound Name: MS143

Cat. No.: B12406210 Get Quote

For Immediate Reference: MS143 is to be disposed of as hazardous waste in compliance with

all federal, state, and local regulations. High-temperature decomposition can produce

hazardous substances, including hydrogen fluoride.[1][2][3] This guide provides detailed

procedures for the safe handling and disposal of MS143, a fluoropolymer-based release agent,

to ensure the safety of laboratory personnel and environmental compliance.

Essential Safety and Disposal Procedures
The proper disposal of MS143 is critical to prevent environmental contamination and ensure a

safe laboratory environment. The following steps outline the necessary procedures for its

disposal.

Personal Protective Equipment (PPE) and Safety
Precautions
Before handling MS143 for disposal, ensure the following PPE is worn:

Eye Protection: Chemical goggles or safety glasses with side shields are mandatory to

prevent eye contact.[1][2][3]

Skin Protection: Impervious gloves should be worn to avoid skin contact.[1][2] For prolonged

or repeated contact, gloves impervious to this material are recommended.[2]
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Respiratory Protection: Use in a well-ventilated area.[2][3] If ventilation is inadequate, a

NIOSH-approved respirator should be used.[2]

General Hygiene: Do not eat, drink, or smoke when handling this product. Wash hands and

any exposed skin thoroughly after handling.[1][2]

Waste Identification and Segregation
MS143 waste must be treated as hazardous waste.[1] It is crucial to segregate it from non-

hazardous laboratory waste. Due to its chemical composition, which includes fluorinated

compounds, it may be classified under specific waste codes. For instance, if it contains

chlorinated fluorocarbons and is a spent solvent, it could be categorized under the EPA

hazardous waste code F001.[4][5]

Spill Management
In the event of a spill, take the following immediate actions:

Small Spills:

Absorb the spillage with a non-combustible, absorbent material.

Collect the absorbed material and place it in a suitable, sealed waste disposal container.

Label the container with the contents and hazard symbol.

Large Spills:

Evacuate the area.

Ensure the area is well-ventilated.

If a large amount is released, use an approved self-contained breathing apparatus.[1]

Follow your institution's established protocols for large chemical spills and contact the

Environmental Health and Safety (EHS) department.
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Spillages or uncontrolled discharges into watercourses must be reported to the appropriate

regulatory body immediately.

Disposal Procedure
Containerization: Collect all MS143 waste, including contaminated materials from spills, in a

designated and clearly labeled hazardous waste container. The container must be

compatible with the chemical; for fluorinated compounds, polyethylene containers are often

recommended.[1]

Labeling: The waste container must be properly labeled with "Hazardous Waste," the name

of the chemical (MS143), and any other information required by your institution and local

regulations.

Storage: Store the sealed waste container in a well-ventilated, designated hazardous waste

accumulation area. Keep it away from heat, sparks, and open flames.[1][2]

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal company.[1][6] The primary methods for

the disposal of PTFE and other fluorinated compounds are high-temperature incineration or

placement in a hazardous waste landfill.[7][8]

Quantitative Data Summary
The following table summarizes key quantitative data related to the safety and toxicity of

MS143 components. This information is derived from Safety Data Sheets and is crucial for risk

assessment.
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Parameter Value Species Source

1,1,1,2,2,3,4,5,5,5-

Decafluoropentane

LC50 (Inhalation, 4

hours)
114 mg/l Rat [1][9]

LD50 (Oral) > 5,000 mg/kg Rat [9]

LD50 (Dermal) > 5,000 mg/kg Rabbit [9]

Polytetrafluoroethylen

e (PTFE)

AEL (DuPont)
10 mg/m³ (total dust, 8

Hr. TWA)
- [1]

AEL (DuPont)
5 mg/m³ (respirable

dust, 8 Hr. TWA)
- [1]

HFC-365mfc

LC50 (Inhalation, 4

hours)
> 100,000 ppm Rat [2]

LD50 (Oral) > 2000 mg/kg Rat [2]

AEL is DuPont's Acceptable Exposure Limit. Where governmentally imposed occupational

exposure limits are lower, those limits take precedence.[1]

Experimental Protocols
As this document provides procedural guidance for disposal rather than detailing experimental

research, formal experimental protocols are not applicable. The step-by-step disposal

procedure serves as the protocol for the safe management of MS143 waste.

Visualizing the Disposal Workflow
The following diagrams illustrate the key decision-making and procedural flows for the proper

disposal of MS143.
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MS143 Disposal Workflow

Start: MS143 Waste Generation

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Collect Waste in
Designated Hazardous

Waste Container

Is there a spill?

Small Spill:
Absorb, Collect, Clean

Yes, Small

Large Spill:
Evacuate, Ventilate,

Contact EHS

Yes, Large

Step 3: Securely Seal and
Label Container

No

End: Proper Disposal

Step 4: Store in Designated
Hazardous Waste Area

Step 5: Arrange for Pickup by
Licensed Waste Disposal Service

Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step process for the safe disposal of MS143.
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Logical Relationships in MS143 Hazard Management

MS143 Product

Contains Fluorinated Compounds High Temperature Exposure

Classified as Hazardous Waste

Requires Regulatory Compliance
(Federal, State, Local)

Hazardous Decomposition
(e.g., Hydrogen Fluoride)

Disposal at Permitted Facility
(e.g., Incineration, Landfill)

Click to download full resolution via product page

Caption: Logical relationships governing the hazardous nature and disposal requirements of

MS143.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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